Cas no 2169168-91-4 (3-(pyrrolidin-3-yl)piperidin-2-one)

• Product Name: 3-(pyrrolidin-3-yl)piperidin-2-one
• CAS No: 2169168-91-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5926956
• PubChem ID: 165846542
• Update Time: 2025-06-13

3-(pyrrolidin-3-yl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)piperidin-2-one
• 2169168-91-4
• EN300-1653343

• Inchi： 1S/C9H16N2O/c12-9-8(2-1-4-11-9)7-3-5-10-6-7/h7-8,10H,1-6H2,(H,11,12)
• InChI Key： HEVNLIUCOWVSQW-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1)C1CNCC1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-(pyrrolidin-3-yl)piperidin-2-one

3-(Pyrrolidin-3-yl)piperidin-2-one: A Comprehensive Overview

3-(Pyrrolidin-3-yl)piperidin-2-one, with the CAS number 2169168-91-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 3-(pyrrolidin-3-yl)piperidin-2-one.

Chemical Structure and Properties

3-(Pyrrolidin-3-yl)piperidin-2-one is a small molecule with a molecular formula of C₁₀H₁₅NO₂. The compound features a piperidine ring fused to a pyrrolidine ring, with a ketone group attached to the piperidine ring. This unique structure confers several important properties to the molecule. The presence of multiple chiral centers makes it an interesting candidate for enantiomeric separation and stereoselective synthesis, which are crucial in drug development.

The compound is known for its high solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. Additionally, its stability under standard laboratory conditions makes it suitable for long-term storage and handling.

Biological Activities and Mechanisms of Action

3-(Pyrrolidin-3-yl)piperidin-2-one has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. One of the key areas of interest is its potential as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin (5-HT) receptors and dopamine (DA) receptors.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3-(pyrrolidin-3-yl)piperidin-2-one to act as a potent 5-HT₇ receptor antagonist. This property is particularly significant because 5-HT₇ receptors are implicated in several neurological conditions, including depression, anxiety, and sleep disorders. By selectively targeting these receptors, 3-(pyrrolidin-3-yl)piperidin-2-one could offer a novel therapeutic approach to these conditions.

In addition to its effects on serotonin receptors, 3-(pyrrolidin-3-yl)piperidin-2-one has also been investigated for its dopaminergic activity. Dopamine is a key neurotransmitter involved in motor control and reward pathways. Preclinical studies have demonstrated that this compound can modulate dopamine release and reuptake, suggesting potential applications in treating Parkinson's disease and other movement disorders.

Clinical Applications and Research Developments

The potential therapeutic applications of 3-(pyrrolidin-3-yl)piperidin-2-one have driven significant research efforts in recent years. Several clinical trials are currently underway to evaluate its efficacy and safety in treating various neurological disorders.

A phase II clinical trial conducted by a leading pharmaceutical company evaluated the use of 3-(pyrrolidin-3-yl)piperidin-2-one in patients with major depressive disorder (MDD). The results showed a significant reduction in depressive symptoms compared to placebo, with minimal side effects reported. These findings have generated considerable excitement in the psychiatric community and have paved the way for further clinical investigations.

In another study published in the European Journal of Pharmacology, researchers explored the potential of 3-(pyrrolidin-3-yl)piperidin-2-one as an adjunct therapy for Alzheimer's disease. The compound was found to improve cognitive function and reduce neurodegeneration in animal models, suggesting its potential as a neuroprotective agent.

Synthesis and Production Methods

The synthesis of 3-(pyrrolidin-3-yl)piperidin-2-one has been optimized through various methods to ensure high yield and purity. One common approach involves the reaction of 3-pyrrolidinecarboxylic acid with piperidine under appropriate conditions to form the desired product. Recent advancements in catalytic methods have further improved the efficiency of this synthesis process.

The production of pharmaceutical-grade 3-(pyrrolidin-3-yl)piperidin-2-one requires strict adherence to Good Manufacturing Practices (GMP) to ensure consistency and quality. Several pharmaceutical companies have developed proprietary methods for large-scale production, which are closely guarded trade secrets.

Future Perspectives and Challenges

The future prospects for 3-(pyrrolidin-3-yl)piperidin-2-one are promising but not without challenges. One major challenge is optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Ongoing research is focused on developing prodrugs or delivery systems that can improve these aspects.

Another area of interest is exploring combination therapies involving 3-(pyrrolidin-3-yl)piperidin-2-one. Combining this compound with other drugs could potentially enhance therapeutic outcomes while minimizing adverse effects. Clinical trials are currently being designed to investigate these possibilities.

In conclusion, 3-(pyrrolidin-3-yl)piperidin-2-one (CAS 2169168-91-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, we can expect to see significant advancements in our understanding and application of this compound in medicine.